Cas no 119968-15-9 (1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI))

1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI) structure
119968-15-9 structure
Product Name:1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI)
CAS No:119968-15-9
MF:C11H16O4
MW:212.242343902588
CID:154718
Update Time:2024-03-01

1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI)
    • Todadiol
    • 1,2-Propanediol, 3-(3,5-dimethoxyphenyl)- (9CI)
    • Inchi: 1S/C11H16O4/c1-14-10-4-8(3-9(13)7-12)5-11(6-10)15-2/h4-6,9,12-13H,3,7H2,1-2H3
    • InChI Key: UDNDBGLOZBTVPI-UHFFFAOYSA-N
    • SMILES: C(O)C(O)CC1=CC(OC)=CC(OC)=C1

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.165±0.06 g/cm3(Predicted)
  • Boiling Point: 393.2±37.0 °C(Predicted)
  • PSA: 52.54
  • pka: 14.07±0.20(Predicted)
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